Cas no 5063-03-6 (1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one)

1-{Bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-one is a bicyclic ketone derivative characterized by its norbornene-based structure. This compound is of interest in organic synthesis due to its reactive double bond and carbonyl functionality, enabling diverse chemical transformations such as cycloadditions, reductions, and nucleophilic additions. Its rigid bicyclic framework contributes to stereoselective reactions, making it valuable in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The compound's stability under standard conditions and compatibility with a range of reagents enhance its utility in laboratory and industrial applications. Its structural features also facilitate studies in polymer chemistry and materials science, where it may serve as a monomer or crosslinking agent.
1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one structure
5063-03-6 structure
Product Name:1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one
CAS No:5063-03-6
MF:C9H12O
MW:136.190982818604
MDL:MFCD00167570
CID:45509
PubChem ID:107366
Update Time:2025-05-28

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Bicyclo[2.2.1]hept-5-en-2-yl)ethanone
    • 1-BICYCLO[2.2.1]HEPT-5-EN-2-YL-ETHANONE
    • 2-ACETYL-5-NORBORNENE
    • 5-ACETYL-2-NORBORNENE
    • 5-ACETYLBICYCLO[2.2.1]HEPT-2-ENE
    • 5-NORBORNENE-2-ACETYL
    • ACETYLNORBORNENE
    • METHYL 5-NORBORNEN-2-YL KETONE
    • Bicyclo[2.2.1]hept-2-ene, 5-acetyl-
    • Bicyclo[2.2.1]hept-5-ene, 2-acetyl-
    • Ethanone, 1-bicyclo[2.2.1]hept-5-en-2-yl-
    • 2-Acetyl-5-norbornene, mixture of endo and exo
    • methyl (8,9,10-trinorborn-5-en-2-yl) ketone
    • 2-ACETYL-5-NORBORNENE, MIXTURE OF ENDO AND EXO, TECHN.
    • 1-(Bicyclo[2.2.1]hepta-5-ene-2-yl)ethanone
    • 2-Acetylnorborna-5-ene
    • 5-Acetylnorborn-2-ene
    • 6-Acetylbicyclo[2.2.1]hepta-2-ene
    • Bicyclo[2.2.1]hept-5-en-2-yl(methyl) ketone
    • 1-{Bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-one
    • 1-(5-bicyclo[2.2.1]hept-2-enyl)ethanone
    • 2-Acetylphenylboronic acid
    • Methyl 5-Norbornen-2-yl Ketone (endo- and exo- mixture)
    • 6-Acetylbicyclo[2.2.1]hept-2-ene
    • NIMLCWCLVJRPFY-UHFFFAOYSA-N
    • 1-(Bicyclo[2.2.1]hept-5-en-2-yl)ethan-1-one
    • 5-acetylnorbornene
    • ZERO/001273
    • NIMLCWCLVJRPFY-UHFFFAOYSA-
    • AKOS000121432
    • DTXSID50964865
    • J-650394
    • 824-61-3
    • O10317
    • J-650008
    • A1045
    • NS00044567
    • AKOS016347360
    • SCHEMBL301403
    • SY015353
    • 1-(6-bicyclo[2.2.1]hept-2-enyl)ethanone
    • endo-2-Acetylbicyclo[2.2.1]hept-5-ene
    • 1-(2-bicyclo[2.2.1]hept-5-enyl)ethanone
    • Z104494380
    • exo-2-Acetylbicyclo[2.2.1]hept-5-ene
    • FT-0619931
    • AS-49964
    • EN300-21212
    • F0001-1321
    • 1-Bicyclo[2.2.1]hept-5-en-2-ylethanone #
    • Ethanone, 1-[bicyclo[2.2.1]hept-5-en-2-yl]-
    • MFCD00167570
    • 5063-03-6
    • InChI=1/C9H12O/c1-6(10)9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3
    • AC-4859
    • AKOS025243982
    • 1-Bicyclo[2.2.1]hept-5-en-2-ylethanone
    • AMY32005
    • EINECS 225-767-0
    • 1-((1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl)ethan-1-one
    • 1-[(1R,2R,4R)-Bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one
    • 824-60-2
    • 2-Acetyl-5-norbornene,mixture of endo and exo
    • DB-020334
    • 1-{BICYCLO[2.2.1]HEPT-5-EN-2-YL}ETHANONE
    • STL363939
    • 1212468-25-1
    • 1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one
    • MDL： MFCD00167570
    • Inchi： 1S/C9H12O/c1-6(10)9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3
    • InChI Key： NIMLCWCLVJRPFY-UHFFFAOYSA-N
    • SMILES： O=C(C)C1CC2C=CC1C2

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.005 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 82°C/15mmHg(lit.)
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • Refractive Index: n20/D 1.484(lit.)
  • PSA: 17.07000
  • LogP: 1.78760
  • Solubility: Uncertain
  • Vapor Pressure: No data available

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：1993
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • HazardClass：3.2
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：3.2
  • Risk Phrases：R22
  • Packing Group：III
  • Safety Term：3.2
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Pricemore >>

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1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5063-03-6)5-ACETYL-2-NORBORNENE
Order Number:sfd10433
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5063-03-6)2-乙酰基-5-降冰片烯
Order Number:LE2474019
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:5063-03-6)5-ACETYL-2-NORBORNENE
sfd10433
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5063-03-6)2-乙酰基-5-降冰片烯
LE2474019
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email